Cas no 832077-71-1 (Pyridine, 2-[5-[(5-phenylpentyl)thio]-1,3,4-oxadiazol-2-yl]-)
832077-71-1 structure
Product Name:Pyridine, 2-[5-[(5-phenylpentyl)thio]-1,3,4-oxadiazol-2-yl]-
CAS No:832077-71-1
MF:C18H19N3OS
MW:325.42796254158
CID:676990
PubChem ID:44391875
Update Time:2025-04-19
Pyridine, 2-[5-[(5-phenylpentyl)thio]-1,3,4-oxadiazol-2-yl]- Chemical and Physical Properties
Names and Identifiers
-
- Pyridine, 2-[5-[(5-phenylpentyl)thio]-1,3,4-oxadiazol-2-yl]-
- 2-(5-phenylpentylsulfanyl)-5-pyridin-2-yl-1,3,4-oxadiazole
- 2-{5-[(5-PHENYLPENTYL)SULFANYL]-1,3,4-OXADIAZOL-2-YL}PYRIDINE
- CHEMBL183622
- BDBM50157133
- 2-[5-(6-Phenyl-hexylsulfanyl)-[1,3,4]oxadiazol-2-yl]-pyridine
- 832077-71-1
- DTXSID10658672
-
- Inchi: 1S/C18H19N3OS/c1-3-9-15(10-4-1)11-5-2-8-14-23-18-21-20-17(22-18)16-12-6-7-13-19-16/h1,3-4,6-7,9-10,12-13H,2,5,8,11,14H2
- InChI Key: KVEHPKXALGTNAF-UHFFFAOYSA-N
- SMILES: S(C1=NN=C(C2C=CC=CN=2)O1)CCCCCC1C=CC=CC=1
Computed Properties
- Exact Mass: 325.12488341g/mol
- Monoisotopic Mass: 325.12488341g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 8
- Complexity: 325
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 77.1Ų
Pyridine, 2-[5-[(5-phenylpentyl)thio]-1,3,4-oxadiazol-2-yl]- Related Literature
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
832077-71-1 (Pyridine, 2-[5-[(5-phenylpentyl)thio]-1,3,4-oxadiazol-2-yl]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk